Cas no 56771-74-5 (2,5-Dimethoxyphenethylisothiocyanate)

• Product Name: 2,5-Dimethoxyphenethylisothiocyanate
• CAS No: 56771-74-5
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• MDL: MFCD01310813
• CID: 367397
• PubChem ID: 592030
• Update Time: 2025-04-19

2,5-Dimethoxyphenethylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(2-isothiocyanatoethyl)-1,4-dimethoxy-
• 2,5-Dimethoxyphenethyl isothiocyanate
• 2-(2-isothiocyanatoethyl)-1,4-dimethoxybenzene
• Benzene, 2-(2-isothiocyanatoethyl)-1,4-dimethoxy-
• QYVVYOAJVPHNPR-UHFFFAOYSA-N
• AKOS015851852
• FT-0640409
• DTXSID70343759
• 56771-74-5
• MFCD01310813
• A831170
• 2,5-dimethyloxyphenethyl isothiocyanate
• 2-(2-Isothiocyanatoethyl)-1,4-dimethoxybenzene #
• FS-4951
• 2,5-Dimethoxyphenethylisothiocyanate
• DB-020104

• MDL： MFCD01310813
• Inchi： 1S/C11H13NO2S/c1-13-10-3-4-11(14-2)9(7-10)5-6-12-8-15/h3-4,7H,5-6H2,1-2H3
• InChI Key： QYVVYOAJVPHNPR-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 223.06700
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1,16 g/cm3
• Boiling Point: 154°C/5mm
• PSA: 62.91000
• LogP: 2.34910

2,5-Dimethoxyphenethylisothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes